2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid

• IUPAC Name: 2-[(5-chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid
• InChI: InChI=1S/C10H12ClNO5S/c1-6-3-8(17-2)7(11)4-9(6)18(15,16)12-5-10(13)14/h3-4,12H,5H2,1-2H3,(H,13,14)
• InChI Key: YBLNASYPPZCJHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)NCC(=O)O)Cl)OC
• Molecular Formula: C10H12ClNO5S
• Molecular Weight: 293.72 g/mol

Description

2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid, also known as CMS, is a sulfonamide-containing compound that has gained attention in the scientific community due to its potential as a therapeutic agent. CMS has been found to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid is not fully understood. However, it is believed that 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX activity, 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, as well as inhibit the activity of COX enzymes. 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid has also been shown to reduce pain sensitivity in animal models. In addition, 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid has been found to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid in lab experiments is its ability to inhibit COX activity, which makes it a useful tool for studying the inflammatory response. However, one limitation is that the exact mechanism of action of 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid is not fully understood, which may make it difficult to interpret experimental results. In addition, the synthesis of 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid can be challenging and time-consuming, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid. One area of interest is its potential use in cancer treatment. 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid has been found to inhibit the growth of cancer cells in vitro, and further studies are needed to determine its efficacy in vivo. Another area of interest is the development of more efficient synthesis methods for 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid, which would make it more accessible for use in lab experiments. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid, which would provide valuable insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid involves the reaction of 5-chloro-4-methoxy-2-methylbenzenesulfonyl chloride with glycine in the presence of a base. The reaction proceeds via nucleophilic substitution, resulting in the formation of 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid. The purity of the synthesized 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid can be confirmed by various analytical techniques such as melting point determination and spectroscopic analysis.

Scientific Research Applications

2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid has been extensively studied for its potential as a therapeutic agent. It has been found to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various diseases. 2-[(5-Chloro-4-methoxy-2-methylphenyl)sulfonylamino]acetic acid has been tested in animal models for its efficacy in the treatment of rheumatoid arthritis, osteoarthritis, and other inflammatory conditions. It has also been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.